1-Methoxy-4-[6-(4-methoxyphenoxy)hexoxy]benzene

• IUPAC Name: 1-methoxy-4-[6-(4-methoxyphenoxy)hexoxy]benzene
• InChI: InChI=1S/C20H26O4/c1-21-17-7-11-19(12-8-17)23-15-5-3-4-6-16-24-20-13-9-18(22-2)10-14-20/h7-14H,3-6,15-16H2,1-2H3
• InChI Key: VNXXCCYZURQKGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCCCCCOC2=CC=C(C=C2)OC
• Molecular Formula: C20H26O4
• Molecular Weight: 330.4 g/mol

Description

1-Methoxy-4-[6-(4-methoxyphenoxy)hexoxy]benzene is an organic compound characterized by its complex aromatic structureThe compound’s molecular formula is C20H26O3, and it has a molecular weight of 314.42 g/mol .

Preparation Methods

The synthesis of 1-Methoxy-4-[6-(4-methoxyphenoxy)hexoxy]benzene typically involves multi-step organic reactions. One common synthetic route includes the etherification of 1-methoxy-4-hydroxybenzene with 6-bromohexanol, followed by the reaction with 4-methoxyphenol under basic conditions. The reaction conditions often require the use of solvents such as dichloromethane and catalysts like potassium carbonate .

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

1-Methoxy-4-[6-(4-methoxyphenoxy)hexoxy]benzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of palladium on carbon, resulting in the formation of reduced aromatic rings.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the methoxy groups, using reagents like sodium hydride and alkyl halides.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Methoxy-4-[6-(4-methoxyphenoxy)hexoxy]benzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and polymers.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the production of specialty chemicals and materials, including coatings and adhesives.

Mechanism of Action

The mechanism of action of 1-Methoxy-4-[6-(4-methoxyphenoxy)hexoxy]benzene involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes involved in oxidative stress pathways, thereby exerting antioxidant effects. The exact molecular pathways and targets are still under investigation .

Comparison with Similar Compounds

1-Methoxy-4-[6-(4-methoxyphenoxy)hexoxy]benzene can be compared with similar compounds such as:

1-Methoxy-4-phenoxybenzene: This compound has a simpler structure and different chemical properties.

1-Methoxy-4-[5-(4-methoxyphenoxy)-3-penten-1-ynyl]benzene: This compound has an additional alkyne group, which affects its reactivity and applications.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties.